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Compound of Interest

Compound Name: Direct Blue 108

Cat. No.: B12384140 Get Quote

Direct Blue 108: Not A Standard Fluorophore for
Microscopy
Extensive research has revealed no established protocols or recommended staining

concentrations for the use of Direct Blue 108 in fluorescence microscopy. This dye is

predominantly documented as a textile colorant for materials such as cotton, viscose, and silk.

While some sources categorize it as a "fluorescent dye," its practical application and validation

in biological fluorescence imaging are not supported by available scientific literature or

standard laboratory protocols.

The primary application of Direct Blue 108, also known as C.I. 51320, is in the textile industry

for dyeing fabrics.[1][2][3][4] Its chemical and physical properties are well-documented for

these purposes, including its molecular structure and light-fastness on textiles.[5] However, this

information does not translate to its utility as a fluorescent probe for cellular or tissue analysis.

For researchers and drug development professionals seeking fluorescent stains for

microscopy, it is recommended to consider well-established and validated fluorophores with

known spectral properties, target specificity, and detailed protocols. Numerous resources are

available that provide extensive information on a wide array of fluorescent dyes suitable for

various microscopy applications.

General Information on Direct Blue 108:
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While not applicable to fluorescence microscopy based on current knowledge, the following

table summarizes the general properties of Direct Blue 108.

Property Value

C.I. Name Direct Blue 108

C.I. Number 51320

CAS Number 1324-58-9

Molecular Formula C34H19Cl2N4Na3O11S3

Primary Application Textile Dye

Workflow for Selecting an Appropriate Fluorescent
Stain:
For researchers needing to select a fluorescent stain, the following workflow is recommended.

Caption: A generalized workflow for selecting and using a fluorescent stain in microscopy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Direct Blue 108 staining concentration for fluorescence
microscopy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12384140#direct-blue-108-staining-concentration-for-
fluorescence-microscopy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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